Cas no 87927-32-0 (5,8-Bis(butylamino)naphthalene-1,4-dione)

• Product name: 5,8-Bis(butylamino)naphthalene-1,4-dione
• CAS No: 87927-32-0
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395
• CID: 2810936
• PubChem ID: 12529411

5,8-Bis(butylamino)naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 87927-32-0
• 5,8-BIS(BUTYLAMINO)NAPHTHALENE-1,4-DIONE
• DTXSID40501465
• 5,8-Bis(butylamino)naphthalene-1,4-dione

• Inchi： InChI=1S/C18H24N2O2/c1-3-5-11-19-13-7-8-14(20-12-6-4-2)18-16(22)10-9-15(21)17(13)18/h7-10,19-20H,3-6,11-12H2,1-2H3
• InChI Key： SVIGOSNCMVIPEG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 300.183778013Da
• Monoisotopic Mass: 300.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 5